Cas no 1805487-58-4 (4-Bromo-2-cyano-3-iodobenzoic acid)

4-Bromo-2-cyano-3-iodobenzoic acid is a halogenated benzoic acid derivative featuring bromo, cyano, and iodo functional groups, making it a versatile intermediate in organic synthesis. Its multi-substituted aromatic structure enables selective reactivity, particularly in cross-coupling reactions and nucleophilic substitutions. The presence of electron-withdrawing groups enhances its utility in constructing complex heterocycles and pharmaceutical scaffolds. This compound is valued for its high purity and stability, ensuring consistent performance in research and industrial applications. Its distinct substitution pattern also facilitates regioselective modifications, making it a preferred choice for advanced synthetic chemistry projects. Proper handling and storage are recommended due to its halogenated nature.
4-Bromo-2-cyano-3-iodobenzoic acid structure
1805487-58-4 structure
Product Name:4-Bromo-2-cyano-3-iodobenzoic acid
CAS No:1805487-58-4
MF:C8H3BrINO2
MW:351.92339348793
CID:4794046
Update Time:2025-10-19

4-Bromo-2-cyano-3-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-cyano-3-iodobenzoic acid
    • Inchi: 1S/C8H3BrINO2/c9-6-2-1-4(8(12)13)5(3-11)7(6)10/h1-2H,(H,12,13)
    • InChI Key: KXLZHEVDJQJIRL-UHFFFAOYSA-N
    • SMILES: IC1=C(C=CC(C(=O)O)=C1C#N)Br

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 262
  • XLogP3: 2.5
  • Topological Polar Surface Area: 61.1

4-Bromo-2-cyano-3-iodobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013034227-1g
4-Bromo-2-cyano-3-iodobenzoic acid
1805487-58-4 97%
1g
1,534.70 USD 2021-05-31

4-Bromo-2-cyano-3-iodobenzoic acid Related Literature

Additional information on 4-Bromo-2-cyano-3-iodobenzoic acid

Chemical Profile of 4-Bromo-2-cyano-3-iodobenzoic acid (CAS No. 1805487-58-4)

4-Bromo-2-cyano-3-iodobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1805487-58-4, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic biology. This benzoic acid derivative features a unique structural motif characterized by the presence of both bromine and iodine substituents at strategic positions on the aromatic ring, alongside a cyano functional group at the second position. Such a structural configuration imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The compound’s molecular structure, consisting of a benzene core substituted with bromine at the fourth position, cyano at the second position, and iodine at the third position, creates a highly reactive platform for further chemical manipulation. The combination of halogen atoms enhances its utility in cross-coupling reactions, which are fundamental to modern drug discovery and material science. Specifically, the bromo and iodo groups are particularly susceptible to palladium-catalyzed coupling reactions, such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings, enabling the facile construction of more complex molecular architectures.

In recent years, 4-Bromo-2-cyano-3-iodobenzoic acid has been explored as a key intermediate in the synthesis of various pharmacophores. Its applications span across multiple therapeutic areas, including oncology, immunology, and neurology. The cyano group not only serves as a handle for further functionalization but also contributes to the compound’s bioactivity by modulating electronic properties and influencing interactions with biological targets. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, where the halogen-rich scaffold facilitates tight binding to protein active sites.

One notable area of research involves the use of 4-Bromo-2-cyano-3-iodobenzoic acid in the development of small-molecule probes for imaging and diagnostic applications. The presence of both bromine and iodine allows for facile radiolabeling using radioisotopes such as Iodine-125 or Bromine-82, enabling high-resolution imaging techniques like positron emission tomography (PET) or single-photon emission computed tomography (SPECT). Such probes are critical for preclinical studies aimed at understanding disease mechanisms and evaluating drug efficacy.

The compound’s utility extends to materials science as well. Researchers have leveraged its reactivity to synthesize conjugated polymers and organic semiconductors with tailored electronic properties. The halogen substituents influence charge transport characteristics, making it a promising candidate for applications in organic light-emitting diodes (OLEDs), photovoltaics, and sensors. The cyano group further enhances functionality by serving as an electron-withdrawing moiety, which can modulate band gaps and optimize device performance.

Recent advances in synthetic methodologies have expanded the scope of 4-Bromo-2-cyano-3-iodobenzoic acid applications. Transition-metal-catalyzed reactions now allow for highly regioselective modifications, enabling chemists to introduce additional functional groups with precision. This has led to the discovery of novel derivatives with enhanced pharmacological profiles. For example, modifications at the carboxylate position have yielded potent inhibitors of enzyme targets relevant to metabolic diseases.

The compound’s role in medicinal chemistry is further underscored by its incorporation into libraries designed for high-throughput screening (HTS). The structural diversity provided by its halogen-rich core makes it an ideal candidate for generating compounds with diverse biological activities. Such libraries have been instrumental in identifying lead molecules for further optimization towards clinical candidates.

From a synthetic perspective, 4-Bromo-2-cyano-3-iodobenzoic acid serves as a versatile building block that can be transformed into a wide array of heterocyclic compounds. Cyclization reactions mediated by palladium or copper catalysts have enabled the construction of fused ring systems such as indoles and benzofurans, which are prevalent motifs in bioactive natural products and pharmaceuticals. The cyano group also participates in nucleophilic addition reactions, allowing for further derivatization into amides or carboxamides.

The growing interest in green chemistry has prompted investigations into sustainable synthetic routes for 4-Bromo-2-cyano-3-iodobenzoic acid production. Catalytic methods that minimize waste and energy consumption are being explored to enhance environmental compatibility without compromising yield or purity. Such efforts align with global initiatives to promote sustainable practices in chemical manufacturing.

In conclusion,4-Bromo-2-cyano-3-iodobenzoic acid (CAS No. 1805487-58-4) represents a multifaceted compound with broad utility across pharmaceuticals, diagnostics, and materials science. Its unique structural features—combining bromine and iodine substituents with a cyano group—make it an invaluable intermediate for synthetic chemists seeking to develop innovative molecular architectures. As research continues to uncover new applications for this compound,4-Bromo-2-cyano-3-iodobenzoic acid is poised to remain at the forefront of chemical innovation.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.